Cas no 3660-13-7 (Δ1-Medroxy Progesterone)

• Product Name: Δ1-Medroxy Progesterone
• CAS No: 3660-13-7
• MF: C₂₂H₃₀O₃
• MW: 342.471807003021
• CID: 1063002
• PubChem ID: 15085844
• Update Time: 2025-06-08

Δ1-Medroxy Progesterone Chemical and Physical Properties

Names and Identifiers

• Δ1-Medroxy Progesterone
• (6S,8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• 1,2-DEHYDRO MEDROXYPROGESTERONE
• Δ1-Medroxy Progester
• 1-DehydroMedroxyprogesterone
• 17-Hydroxy-6
• A-methyl-Pregna-1,4-diene-3,20-dione
• currency1-Medroxy Progesterone
• (6alpha)-17-Hydroxy-6-methylpregna-1,4-diene-3,20-dione
• 3660-13-7
• currency1-Medroxy Progesterone
• SCHEMBL6563217
• ?1-Medroxy Progesterone;
• DTXSID50567996

• Inchi： 1S/C22H30O3/c1-13-11-16-17(20(3)8-5-15(24)12-19(13)20)6-9-21(4)18(16)7-10-22(21,25)14(2)23/h5,8,12-13,16-18,25H,6-7,9-11H2,1-4H3/t13-,16+,17-,18-,20+,21-,22-/m0/s1
• InChI Key： QHEQDIOZYZOPKF-HBNHAYAOSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 342.21900
• Monoisotopic Mass: 342.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.86040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Δ1-Medroxy Progesterone

Δ¹-Medroxy Progesterone (CAS No. 3660-13-7): A Comprehensive Overview

Δ¹-Medroxy Progesterone (CAS No. 3660-13-7) is a synthetic progestin that has garnered significant attention in the fields of reproductive health, oncology, and endocrinology. This compound, also known as Δ¹-medroxyprogesterone acetate or Δ¹-MPA, is a derivative of progesterone and exhibits potent progestogenic activity. Its unique chemical structure and biological properties make it a valuable tool in various medical applications, including hormone replacement therapy, contraception, and the treatment of certain cancers.

The chemical structure of Δ¹-Medroxy Progesterone is characterized by a 4-androstene backbone with modifications at the 17β-position. Specifically, it features an acetoxy group at the 17β-position and a double bond between the 1 and 2 positions of the steroid ring. These structural features contribute to its high affinity for the progesterone receptor and its ability to modulate gene expression in target tissues.

In recent years, significant advancements have been made in understanding the molecular mechanisms underlying the actions of Δ¹-Medroxy Progesterone. Research has shown that this compound can influence a wide range of physiological processes, including cell proliferation, apoptosis, and immune function. For instance, studies have demonstrated that Δ¹-Medroxy Progesterone can inhibit the growth of estrogen receptor-positive breast cancer cells by downregulating the expression of key oncogenes and promoting cell cycle arrest.

Beyond its applications in cancer therapy, Δ¹-Medroxy Progesterone has also been extensively studied for its role in reproductive health. In hormone replacement therapy (HRT), it is used to alleviate symptoms associated with menopause, such as hot flashes and vaginal dryness. Additionally, it has been shown to be effective in preventing osteoporosis by maintaining bone density. The compound's ability to modulate estrogen levels without causing significant side effects makes it a preferred choice for many patients.

In the realm of contraception, Δ¹-Medroxy Progesterone has been utilized in various formulations, including oral contraceptives and injectable depot formulations. These formulations provide long-lasting protection against pregnancy by suppressing ovulation and altering cervical mucus to prevent sperm from reaching the egg. The safety and efficacy of these contraceptive methods have been well-documented in numerous clinical trials, making them a reliable option for women seeking effective birth control.

The pharmacokinetics of Δ¹-Medroxy Progesterone have been extensively studied to optimize its therapeutic use. When administered orally or via injection, it is rapidly absorbed into the bloodstream and distributed to target tissues. The compound has a relatively long half-life, which allows for less frequent dosing regimens. However, this also means that careful monitoring is required to avoid potential side effects such as weight gain, mood changes, and menstrual irregularities.

In addition to its clinical applications, Δ¹-Medroxy Progesterone has been investigated for its potential use in other areas of medicine. For example, recent studies have explored its role in neuroprotection and cognitive function. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in brain cells. This opens up new avenues for its use in treating neurodegenerative diseases such as Alzheimer's disease.

The safety profile of Δ¹-Medroxy Progesterone has been extensively evaluated through preclinical studies and clinical trials. While generally well-tolerated, it can cause side effects such as headaches, breast tenderness, and mood changes. Long-term use may also increase the risk of certain conditions such as venous thromboembolism and breast cancer. Therefore, careful risk-benefit assessments are essential when prescribing this medication.

In conclusion, Δ¹-Medroxy Progesterone (CAS No. 3660-13-7) is a versatile synthetic progestin with a wide range of applications in reproductive health, oncology, and endocrinology. Its unique chemical structure and biological properties make it an important tool in modern medicine. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field of pharmaceuticals.